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Compound of Interest

Compound Name: Ersilan

Cat. No.: B147699 Get Quote

Properly characterizing a chemical is a critical first step in its safe management and disposal.

The following table summarizes the known chemical and physical properties of Ersilan. This

information is valuable for your institution's Environmental Health & Safety (EHS) department in

profiling the waste for disposal.

Property Value

Chemical Name Ersilan

CAS Number 135556-19-3

Molecular Formula C44H53N9O8

Molecular Weight 835.94712 g/mol

Boiling Point 899.3°C at 760 mmHg

Flash Point 497.7°C

Vapor Pressure 8.49E-35 mmHg at 25°C

Hydrogen Bond Donor Count 4

Hydrogen Bond Acceptor Count 10

Rotatable Bond Count 7
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Before initiating any disposal procedures, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE). This includes, at a minimum, safety

goggles, a laboratory coat, and chemical-resistant gloves. All handling of Ersilan, including

weighing, solution preparation, and packaging for disposal, should be conducted within a

certified chemical fume hood to prevent inhalation of aerosols or fine particles.

Step-by-Step Disposal Protocol for Ersilan
The following protocol outlines the necessary steps for the safe and compliant disposal of

Ersilan waste.

1. Waste Identification and Segregation:

Treat all forms of Ersilan waste as hazardous. This includes the pure compound, any

solutions containing Ersilan, and all contaminated labware such as pipette tips, vials, gloves,

and bench paper.[3]

Do not mix Ersilan waste with other chemical, biological, or general laboratory waste

streams.[3] Segregation is crucial to prevent unintended chemical reactions.[3]

2. Waste Containerization:

Select a waste container that is in good condition, free of leaks or cracks, and has a secure,

tight-fitting lid.[3]

The container material must be compatible with Ersilan. For solid waste, a high-density

polyethylene (HDPE) pail or drum is often suitable. For liquid waste, a glass or compatible

plastic bottle may be used.[4]

Never use food-grade containers, such as milk jugs, for chemical waste storage.[4]

Keep the waste container closed at all times except when adding waste.[3]

3. Labeling of Hazardous Waste:

Properly labeling the waste container is a critical regulatory requirement.[2][5] The label must

be affixed to the container and include the following information:
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The words "Hazardous Waste".[3]

The full chemical name: "Ersilan".

The CAS Number: "135556-19-3".

An accurate estimation of the chemical constituents and their concentrations.

The date when the waste was first added to the container.

The name and contact information of the generating researcher or laboratory.

4. Storage in a Satellite Accumulation Area (SAA):

Store the labeled hazardous waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory where the waste was generated.[6]

The SAA should be located at or near the point of generation and under the control of the

laboratory personnel.

Ensure that the Ersilan waste container is segregated from incompatible materials, such as

strong acids, bases, and oxidizers, to prevent accidental reactions.[3][4] Secondary

containment can be used to achieve proper segregation.[3][4]

5. Arranging for Final Disposal:

Once the waste container is full, or if the research project is complete, contact your

institution's Environmental Health & Safety (EHS) department to schedule a waste pickup.[3]

Provide the EHS department with all necessary information about the waste, as detailed on

the hazardous waste label.

Do not attempt to dispose of Ersilan down the drain or in the regular trash.[1][3] This is

illegal and can harm the environment.[6]

Disposal of Empty Ersilan Containers:
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An Ersilan container is considered "empty" only when all contents have been removed by

normal methods.[7]

To dispose of an empty container, it must be triple-rinsed with a suitable solvent capable of

removing the chemical residue.[3]

The rinsate from the first rinse must be collected and treated as hazardous waste.[8]

Subsequent rinses may also need to be collected, depending on institutional policies.

Once properly rinsed and air-dried, deface or remove the original label, and the container

may then be disposed of in the regular trash or recycled, in accordance with your institution's

policies.[3][6]

Experimental Workflow and Disposal Pathway
The following diagrams illustrate the logical workflow for the proper disposal of Ersilan and a

typical experimental workflow that incorporates waste management.

Caption: Ersilan Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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